Cas no 1805016-24-3 (4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1805016-24-3
• MF: C₈H₇F₅N₂
• MW: 226.146599054337
• CID: 4856560
• Update Time: 2025-05-22

4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2/c1-3-2-15-6(7(9)10)4(5(3)14)8(11,12)13/h2,7H,1H3,(H2,14,15)
• InChI Key： JPFBPJQISIIGJR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine

Research Brief on 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1805016-24-3)

4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1805016-24-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further pharmacological investigation. Recent literature indicates that 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine has been employed in the design of kinase inhibitors, antimicrobial agents, and modulators of neurotransmitter receptors. Its role in these diverse applications underscores its versatility as a building block in medicinal chemistry.

One of the most notable advancements involves the use of this compound in the development of targeted cancer therapies. Researchers have demonstrated its efficacy as a scaffold for inhibiting specific kinases involved in tumor proliferation and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine, which exhibited potent inhibitory activity against BRAF V600E mutants, a common driver mutation in melanoma and other cancers. The study highlighted the compound's ability to improve selectivity and reduce off-target effects compared to existing inhibitors.

In addition to its oncological applications, recent research has explored the antimicrobial potential of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs with broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The findings suggest that the fluorinated pyridine core enhances membrane permeability and disrupts bacterial efflux pumps, thereby overcoming resistance mechanisms.

Furthermore, investigations into the CNS activity of 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine have revealed its potential as a modulator of GABA_A receptors. A 2023 preprint in ChemRxiv detailed its use in the design of anxiolytic and anticonvulsant agents, with preliminary in vivo data showing reduced seizure activity in rodent models. The study emphasized the compound's favorable pharmacokinetic profile, including its ability to cross the blood-brain barrier (BBB) efficiently.

Despite these promising findings, challenges remain in optimizing the compound's safety and efficacy profiles. Recent toxicological studies have identified potential hepatotoxicity at high doses, necessitating further structure-activity relationship (SAR) studies to mitigate adverse effects. Additionally, scalable synthetic routes for large-scale production are under investigation to support preclinical and clinical development.

In conclusion, 4-Amino-2-(difluoromethyl)-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1805016-24-3) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Ongoing research is expected to elucidate its full potential and address current limitations, paving the way for its integration into next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring novel derivatives to expand its therapeutic utility.